Cas no 1802326-66-4 (JNJ-63533054)

• Product Name: JNJ-63533054
• CAS No: 1802326-66-4
• MF: C₁₇H₁₇ClN₂O₂
• MW: 316.7821
• MDL: MFCD29924732
• CID: 2601778
• PubChem ID: 2548547
• Update Time: 2025-10-20

JNJ-63533054 Chemical and Physical Properties

Names and Identifiers

• (S)-3-Chloro-N-(2-oxo-2-((1-phenylethyl)amino)ethyl)benzamide
• JNJ 63533054
• 3-chloro-N-[2-oxo-2-[[(1S)-1-phenylethyl]amino]ethyl]benzamide
• JNJ63533054
• GTPL8766
• BDBM50132143
• compound 7c [PMID: 26396690]
• 3-Chloro-N-[(1-phenyl-ethylcarbamoyl)-methyl]-benzamide
• (S)-3-chloro-N-(2-oxo-2-(1-phenylethylamino)ethyl)benzamide
• Benzamide, 3-chloro-N-[2-oxo-2-[[(1S)-1-phenylethyl]amino]ethyl]-
• JNJ-63533054
• CHEMBL3633720
• 3-chloranyl-N-[2-oxidanylidene-2-[[(1S)-1-phenylethyl]amino]ethyl]benzamide
• HY-19838
• AS-71872
• s6425
• BRD-K19482962-001-01-8
• NCGC00486918-02
• 7ZQ
• 2-[(3-CHLOROPHENYL)FORMAMIDO]-N-[(1S)-1-PHENYLETHYL]ACETAMIDE
• AKOS027470248
• C73440
• 1802326-66-4
• EX-A2395
• SCHEMBL23975221
• CS-5478
• AC-35425

• MDL： MFCD29924732
• Inchi： 1S/C17H17ClN2O2/c1-12(13-6-3-2-4-7-13)20-16(21)11-19-17(22)14-8-5-9-15(18)10-14/h2-10,12H,11H2,1H3,(H,19,22)(H,20,21)/t12-/m0/s1
• InChI Key： MWDVCHRYCKXEBY-LBPRGKRZSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])C(N([H])C([H])([H])C(N([H])[C@@]([H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O

Computed Properties

• Exact Mass: 316.0978555g/mol
• Monoisotopic Mass: 316.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 3.1

Experimental Properties

• Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 559.7±45.0°C at 760 mmHg
• Solubility: Almost insoluble (0.079 g/l) (25 º C),
• Optical Activity: [α]/D -89 to -99°, c = 1 in ethanol

JNJ-63533054 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on JNJ-63533054

Research Briefing on JNJ-63533054 (CAS: 1802326-66-4) in Chemical Biology and Pharmaceutical Applications

JNJ-63533054 (CAS: 1802326-66-4) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and drug discovery. This compound, developed by Johnson & Johnson, is being investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways implicated in various diseases. The unique chemical structure of JNJ-63533054, characterized by its CAS number 1802326-66-4, suggests promising interactions with target proteins, making it a subject of intense research.

Recent studies have focused on elucidating the mechanism of action of JNJ-63533054. Preliminary data indicate that the compound exhibits high selectivity and potency against its intended targets, which are often involved in inflammatory and oncogenic processes. In vitro and in vivo experiments have demonstrated its ability to inhibit key signaling pathways, such as the JAK-STAT pathway, which is critical in the pathogenesis of autoimmune diseases and certain cancers. These findings underscore the potential of JNJ-63533054 as a therapeutic agent.

The pharmacokinetic and pharmacodynamic profiles of JNJ-63533054 have also been a focal point of recent research. Studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) properties, along with a manageable safety profile in preclinical models. These attributes are essential for advancing the compound into clinical trials. Furthermore, structural optimization efforts have been undertaken to enhance its bioavailability and reduce off-target effects, thereby improving its therapeutic index.

In addition to its primary indications, JNJ-63533054 is being explored for its potential in combination therapies. Synergistic effects have been observed when the compound is co-administered with other targeted therapies, suggesting that it could play a role in overcoming drug resistance in complex diseases. This multi-faceted approach highlights the versatility of JNJ-63533054 and its potential to address unmet medical needs.

Looking ahead, the development of JNJ-63533054 is poised to enter clinical phases, where its efficacy and safety will be further evaluated in human subjects. The compound's progress is closely monitored by the scientific community, as it represents a promising addition to the arsenal of targeted therapies. Continued research will be crucial to fully understand its therapeutic potential and to optimize its clinical application.

In conclusion, JNJ-63533054 (CAS: 1802326-66-4) exemplifies the innovative strides being made in chemical biology and pharmaceutical research. Its unique properties and promising preclinical data position it as a compelling candidate for further development. As research progresses, this compound may pave the way for new treatment paradigms in diseases with high unmet medical needs.